Cas no 1803776-75-1 (2-Cyano-5-hydroxyisonicotinic acid)

• Product Name: 2-Cyano-5-hydroxyisonicotinic acid
• CAS No: 1803776-75-1
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 4904068
• Update Time: 2025-05-21

2-Cyano-5-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxyisonicotinic acid

• Inchi： 1S/C7H4N2O3/c8-2-4-1-5(7(11)12)6(10)3-9-4/h1,3,10H,(H,11,12)
• InChI Key： ZXMXCACUMCUKDB-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C#N)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2

Additional information on 2-Cyano-5-hydroxyisonicotinic acid

Recent Advances in the Study of 2-Cyano-5-hydroxyisonicotinic Acid (CAS: 1803776-75-1)

2-Cyano-5-hydroxyisonicotinic acid (CAS: 1803776-75-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of enzyme inhibition and anti-inflammatory activity. This research briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the key areas of interest in recent research has been the compound's utility as a precursor in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-Cyano-5-hydroxyisonicotinic acid can be efficiently converted into pyridine-based scaffolds, which are widely used in the design of kinase inhibitors. The study reported a high yield of 78% under optimized reaction conditions, suggesting its practicality for large-scale pharmaceutical production.

In addition to its synthetic applications, 2-Cyano-5-hydroxyisonicotinic acid has shown promising biological activity. Research conducted by the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibitory effects on the JAK-STAT signaling pathway, which is implicated in various inflammatory diseases. The study identified a lead compound with an IC50 value of 12 nM against JAK2, making it a potential candidate for the development of new anti-inflammatory drugs.

Another noteworthy development is the compound's role in metal-organic frameworks (MOFs). A recent publication in Advanced Materials (2024) described the use of 2-Cyano-5-hydroxyisonicotinic acid as a ligand in the construction of MOFs with high porosity and stability. These MOFs demonstrated exceptional performance in drug delivery systems, with a loading capacity of up to 25 wt% for small-molecule therapeutics. This finding opens new avenues for targeted drug delivery and controlled release applications.

Despite these advancements, challenges remain in the optimization of 2-Cyano-5-hydroxyisonicotinic acid-based compounds. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2023) highlighted issues related to the compound's solubility in aqueous media, which could limit its bioavailability. However, researchers have proposed various formulation strategies, such as nanoparticle encapsulation, to overcome this limitation. Further studies are needed to validate these approaches in preclinical models.

In conclusion, 2-Cyano-5-hydroxyisonicotinic acid (CAS: 1803776-75-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development and materials science, underscoring its multidisciplinary relevance. Future research should focus on addressing its physicochemical limitations and exploring its potential in additional therapeutic areas, such as oncology and neurodegenerative diseases.